3-Hydroxythiopicolinamide
Cat. No. B8621032
M. Wt: 154.19 g/mol
InChI Key: DWSQOVNZQNMXKX-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US04879295
Procedure details
A suspension of 3-hydroxypicolinamide (1 g) and Lawesson's reagent (2 g) in dry dioxane (75 ml) was allowed to react under Argon atmosphere at 95° C. for 4 hours. Then, insoluble solids in the reaction mixture was filtered off with suction and the filtrate was concentrated. The residue was dissolved in methylene chloride and purified by silica gel column chromatography (ethyl acetate:n-hexane=1:1). The second yellow fraction was concentrated. the residual solids were recrystallized from CHCl3 -n-hexane to give yellow crystals of 3-hydroxythiopicolinamide (546 mg, 46%), m.p. 150°-151° C.
Yield
46%
Identifiers
|
REACTION_CXSMILES
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[OH:1][C:2]1[C:3]([C:8]([NH2:10])=O)=[N:4][CH:5]=[CH:6][CH:7]=1.COC1C=CC(P2(SP(C3C=CC(OC)=CC=3)(=S)S2)=[S:20])=CC=1>O1CCOCC1>[OH:1][C:2]1[C:3]([C:8]([NH2:10])=[S:20])=[N:4][CH:5]=[CH:6][CH:7]=1
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Inputs
Step One
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Name
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|
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Quantity
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1 g
|
|
Type
|
reactant
|
|
Smiles
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OC=1C(=NC=CC1)C(=O)N
|
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Name
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|
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Quantity
|
2 g
|
|
Type
|
reactant
|
|
Smiles
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COC=1C=CC(=CC1)P2(=S)SP(=S)(S2)C=3C=CC(=CC3)OC
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|
Name
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|
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Quantity
|
75 mL
|
|
Type
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solvent
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|
Smiles
|
O1CCOCC1
|
Conditions
Other
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Conditions are dynamic
|
1
|
|
Details
|
See reaction.notes.procedure_details.
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Workups
CUSTOM
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Type
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CUSTOM
|
|
Details
|
to react under Argon atmosphere at 95° C. for 4 hours
|
|
Duration
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4 h
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FILTRATION
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Type
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FILTRATION
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|
Details
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Then, insoluble solids in the reaction mixture was filtered off with suction
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CONCENTRATION
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Type
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CONCENTRATION
|
|
Details
|
the filtrate was concentrated
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DISSOLUTION
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Type
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DISSOLUTION
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|
Details
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The residue was dissolved in methylene chloride
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CUSTOM
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Type
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CUSTOM
|
|
Details
|
purified by silica gel column chromatography (ethyl acetate:n-hexane=1:1)
|
CONCENTRATION
|
Type
|
CONCENTRATION
|
|
Details
|
The second yellow fraction was concentrated
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CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
the residual solids were recrystallized from CHCl3 -n-hexane
|
Outcomes
Product
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
OC=1C(=NC=CC1)C(=S)N
|
Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 546 mg | |
| YIELD: PERCENTYIELD | 46% | |
| YIELD: CALCULATEDPERCENTYIELD | 71.6% |
Source
|
Source
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Open Reaction Database (ORD) |
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Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
